2-fluoro-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[2-fluoro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H15F2N3O3S/c1-13-24-18-8-4-2-6-15(18)21(27)26(13)14-10-11-16(22)19(12-14)25-30(28,29)20-9-5-3-7-17(20)23/h2-12,25H,1H3
• InChI Key: SPQBSIWIDBXRRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC(=C(C=C3)F)NS(=O)(=O)C4=CC=CC=C4F
• Molecular Formula: C21H15F2N3O3S
• Molecular Weight: 427.4 g/mol

Description

2-fluoro-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H15F2N3O3S and its molecular weight is 427.43. The purity is usually 95%.
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Scientific Research Applications

Selective COX-2 Inhibition

• COX-2 Selectivity Enhancement : A series of benzenesulfonamide derivatives were synthesized to evaluate their cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) inhibition capabilities. The introduction of a fluorine atom significantly increased COX1/COX-2 selectivity, leading to the identification of potent, highly selective, and orally active COX-2 inhibitors for treating rheumatoid arthritis, osteoarthritis, and acute pain without mentioning specific drug use or dosage information (Hashimoto et al., 2002).

Antimicrobial Activity

• Novel Antibacterial Quinolones : Research on fluoroquinolones, a major class of antibacterial agents, involved designing m-aminophenyl groups as novel N-1 substituents, leading to compounds with potent antibacterial activities against both Gram-positive and Gram-negative bacteria (Kuramoto et al., 2003).

Zinc(II) Detection

• Fluorophores for Zinc(II) Detection : The synthesis and spectroscopic study of fluorophores for Zinc(II) detection, such as 2-methyl-8-(4-toluenesulfonamido)-6-quinolyloxyacetic acid (Zinquin) and its analogues, were explored. These compounds are crucial for studying intracellular Zn2+ due to their strong fluorescence when bound by Zn2+ (Kimber et al., 2001).

Kynurenine 3-Hydroxylase Inhibition

• High-affinity Kynurenine 3-Hydroxylase Inhibitors : The synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase were described. These compounds were found to be high-affinity inhibitors, providing a basis for investigating the kynurenine pathway's role after neuronal injury (Röver et al., 1997).

Fluorophore Reactivation for Zn2+ Detection

• Caged Zn2+ Probe : The design and synthesis of a caged Zn2+ fluorophore and its hydrolytic uncaging upon complexation with Zn2+ were reported. This work contributes to the development of sensitive probes for zinc detection in biological systems (Aoki et al., 2008).

Human Serum Albumin Interaction

• Interactions with Human Serum Albumin : The interaction between fluorine-substituted dihydroquinazoline derivatives and human serum albumin (HSA) was studied using fluorescence spectroscopy. These interactions are crucial for understanding drug-HSA binding dynamics and pharmacokinetics (Wang et al., 2016).